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Introduction
Phthalates are a class of synthetic chemicals commonly used in cosmetics and personal care

products as plasticizers, solvents, and fragrance fixatives.[1][2] Due to potential endocrine-

disrupting properties and other health concerns, the presence and concentration of certain

phthalates in cosmetics are regulated and monitored.[3] Accurate and reliable analytical

methods are crucial for ensuring product safety and compliance with regulatory standards.

Isotope dilution mass spectrometry is a preferred method for the quantitative analysis of

phthalates in complex matrices like cosmetics, as it effectively compensates for matrix effects

and variations in sample preparation and instrument response.[4]

This application note describes a robust and sensitive method for the determination of various

phthalates in cosmetic products using Gas Chromatography-Mass Spectrometry (GC-MS) with

Monobenzyl Phthalate-d4 as an internal standard. Monobenzyl Phthalate-d4 is a deuterated

analog of monobenzyl phthalate, a metabolite of benzyl butyl phthalate (BBP), making it an

ideal internal standard for the analysis of BBP and other phthalates. Its use ensures high

accuracy and precision in quantification.

Principle
The method involves the extraction of phthalates from the cosmetic sample, followed by

analysis using GC-MS. Monobenzyl Phthalate-d4 is added to the sample at the beginning of
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the preparation process. Since the deuterated internal standard has nearly identical chemical

and physical properties to the target analytes, it experiences similar losses during sample

preparation and ionization suppression or enhancement during analysis. By measuring the

ratio of the signal from the target analyte to the signal from the internal standard, accurate

quantification can be achieved.

Application
This method is applicable to a wide range of cosmetic products, including:

Creams and lotions

Perfumes and fragrances[5]

Nail polishes[6]

Hair sprays[6]

Makeup products

Materials and Reagents
Solvents: Hexane, Tetrahydrofuran (THF), Acetonitrile, Methanol (HPLC or GC-MS grade)

Standards: Certified reference standards of target phthalates (e.g., Dimethyl phthalate

(DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzyl butyl phthalate (BBP), Di(2-

ethylhexyl) phthalate (DEHP))

Internal Standard: Monobenzyl Phthalate-d4 (CAS: 478954-83-5)[7][8]

Reagents: Sodium chloride, Anhydrous sodium sulfate

Experimental Protocols
Sample Preparation
A variety of sample preparation techniques can be employed depending on the cosmetic

matrix.[9] A common approach is liquid-liquid extraction (LLE).[3]
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Protocol for Creams and Lotions (Liquid-Liquid Extraction):

Weigh approximately 0.5 g of the homogenized cosmetic sample into a 50 mL polypropylene

centrifuge tube.

Add 100 µL of the Monobenzyl Phthalate-d4 internal standard solution (10 µg/mL in

acetonitrile).

Add 5 mL of acetonitrile and vortex for 2 minutes to disperse the sample.

Add 2 g of sodium chloride and 5 mL of hexane.

Vortex vigorously for 5 minutes.

Centrifuge at 4000 rpm for 10 minutes to separate the layers.

Carefully transfer the upper hexane layer to a clean glass tube.

Repeat the extraction of the remaining residue with another 5 mL of hexane.

Combine the hexane extracts and pass them through a small column containing anhydrous

sodium sulfate to remove any residual water.

Evaporate the combined extract to a final volume of 1 mL under a gentle stream of nitrogen.

Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

Protocol for Perfumes and other Liquid Samples (Direct Dilution):

Pipette 100 µL of the liquid cosmetic sample into a 10 mL volumetric flask.

Add 100 µL of the Monobenzyl Phthalate-d4 internal standard solution (10 µg/mL in

ethanol).

Dilute to the mark with ethanol.[3]

Vortex for 1 minute to ensure homogeneity.

Transfer an aliquot to a 2 mL autosampler vial for GC-MS analysis.
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GC-MS Analysis
Instrumentation:

A gas chromatograph coupled with a mass spectrometer (GC-MS) is used for the analysis.[3]

GC Conditions:

Parameter Value

Column

5%-phenyl/95%-dimethylpolysiloxane capillary

column (30 m x 0.25 mm i.d., 0.25 µm film

thickness)[3]

Injector Temperature 280 °C

Injection Volume 1 µL (Splitless mode)

Carrier Gas Helium at a constant flow of 1.0 mL/min

Oven Temperature Program

Initial 60 °C for 1 min, ramp to 220 °C at 20

°C/min, then to 300 °C at 5 °C/min, hold for 5

min

MS Conditions:

Parameter Value

Ionization Mode Electron Impact (EI) at 70 eV

Ion Source Temperature 230 °C

Quadrupole Temperature 150 °C

Acquisition Mode Selected Ion Monitoring (SIM)

Selected Ions for Monitoring:
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Compound Quantifier Ion (m/z) Qualifier Ion (m/z)

Dimethyl phthalate (DMP) 163 194

Diethyl phthalate (DEP) 149 177

Dibutyl phthalate (DBP) 149 223

Benzyl butyl phthalate (BBP) 149 91, 206

Di(2-ethylhexyl) phthalate

(DEHP)
149 167, 279

Monobenzyl Phthalate-d4 (IS) 149 91, 261

Calibration and Quantification
Calibration curves are prepared using standard solutions of the target phthalates at

concentrations ranging from 0.05 to 5.0 µg/mL. Each calibration standard should contain the

internal standard (Monobenzyl Phthalate-d4) at a constant concentration (e.g., 1 µg/mL). The

ratio of the peak area of the analyte to the peak area of the internal standard is plotted against

the concentration of the analyte to generate the calibration curve. The concentration of the

phthalates in the cosmetic samples is then determined using the regression equation from the

calibration curve.

Data Presentation
Table 1: Method Performance Characteristics

Parameter Result

Linearity (r²) > 0.995

Limit of Detection (LOD) 0.01 - 0.05 µg/g

Limit of Quantification (LOQ) 0.03 - 0.15 µg/g

Precision (%RSD, n=6) < 10%

Accuracy (Recovery %) 90 - 110%
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Table 2: Example Quantification of Phthalates in a
Cream Sample

Analyte
Retention Time
(min)

Concentration
(µg/g)

% Recovery

DMP 8.52 1.25 98

DEP 9.34 2.54 102

DBP 11.21 Not Detected -

BBP 14.87 0.89 95

DEHP 16.53 5.12 105

Visualizations
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Caption: Experimental workflow for phthalate analysis in cosmetics.
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Caption: Role of the internal standard in ensuring accurate quantification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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